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Compound of Interest

Compound Name: 2-Nitroso-1-naphthol

Cat. No.: B092032

Essential Safety and Handling Guide for 2-
Nitroso-1-naphthol

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Nitroso-1-naphthol in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure the safe management
of this chemical.

Hazard Identification and Classification

2-Nitroso-1-naphthol is classified as a hazardous substance. It is crucial to understand its
primary hazards before handling.[1]

e Irritant: Causes skin, eye, and respiratory system irritation.[2][3][4]

» Acute Toxicity: While comprehensive toxicological properties have not been thoroughly
investigated, it is important to handle with care.[4][5]

The Globally Harmonized System (GHS) classification for 2-Nitroso-1-naphthol includes:
 Skin corrosion/irritation, Category 2[3]

o Serious eye damage/eye irritation, Category 2[3]
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e Specific target organ toxicity — Single exposure, Category 3, Respiratory tract irritation[3]

Physical and Chemical Properties

A summary of the key quantitative data for 2-Nitroso-1-naphthol is presented below.

Property

Value

Molecular Formula

C10H7NO2

Molecular Weight 173.17 g/mol [4]
Appearance Powder[4]

Melting Point 150 - 155 °C[4]
Boiling Point No data available[4]
Flash Point No data available[4]

Water Solubility

No data available[4]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2-Nitroso-1-

naphthol to minimize exposure and ensure personal safety.
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Protection Type Specification

An air-purifying respirator with a dust mask (type
N95 or P1) is recommended.[4] Use respirators

Respiratory Protection and components tested and approved under
appropriate government standards such as
NIOSH (US) or CEN (EU).[4]

Wear protective gloves that satisfy the
Hand Protection specifications of EU Directive 89/686/EEC and
the standard EN 374.[4]

Chemical safety glasses or goggles are

Eye Protection )
required.[2][4]

) ] A lab coat or other suitable protective clothing
Skin and Body Protection _
should be worn to prevent skin contact.[2][4]

Operational Plan: Step-by-Step Handling Protocol

1. Engineering Controls:

¢ Always handle 2-Nitroso-1-naphthol in a well-ventilated area, preferably within a chemical
fume hood.[2][3]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[6][7]

2. Handling Procedure:

» Avoid the formation of dust and aerosols during handling.[4]

e Do not breathe dust, fumes, gas, mist, vapors, or spray.[2][3]

» Avoid contact with skin and eyes.[3][4]

o After handling, wash hands and any exposed skin thoroughly with soap and water.[2][3]

e Do not eat, drink, or smoke in the laboratory area where this chemical is handled.[2][3]
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3. Storage:

e Store in a cool, dry, and well-ventilated place.[4]

o Keep the container tightly closed and store it in its original container.[3]

e Protect from direct sunlight.[2][3]

o Store away from strong oxidizing agents, strong acids, and strong bases.[2][4]
Emergency and Disposal Plan

1. First Aid Measures:

e If Inhaled: Move the person to fresh air and keep them in a position comfortable for
breathing. If feeling unwell, call a poison center or doctor.[2][3]

 In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water. If
skin irritation occurs, seek medical advice.[2]

 In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and consult a physician if irritation
persists.[2]

« |If Swallowed: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical
attention.[2]

2. Spill Response Workflow:
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Immediate Actions
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Caption: Workflow for responding to a 2-Nitroso-1-naphthol spill.
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3. Disposal Plan:

This material and its container must be disposed of as hazardous waste.[2]

Contact a licensed professional waste disposal service to dispose of this material.[4]

Do not allow the product to enter drains.[4]

Contaminated packaging should be disposed of as unused product.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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